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Compound of Interest

Compound Name: 4-(Oxetan-3-yloxy)aniline

Cat. No.: B1396200 Get Quote

Introduction: A Modern Building Block for Drug
Discovery
4-(Oxetan-3-yloxy)aniline (CAS No: 1221819-62-0) has emerged as a significant building

block for medicinal chemistry and drug development professionals.[1] Its unique structure,

combining a reactive aniline moiety with a strained oxetane ring, offers a strategic advantage in

molecular design. The oxetane group, a polar, sp³-rich motif, is often employed as a bioisostere

for less favorable groups like carbonyls, serving to enhance aqueous solubility, metabolic

stability, and three-dimensionality in drug candidates.[1] The primary amine provides a versatile

handle for a wide array of chemical transformations, including amide bond formations and

cross-coupling reactions.[1]

However, as with all primary aromatic amines, this compound warrants careful and informed

handling due to its potential health hazards.[2][3] This guide provides a comprehensive

overview of the safety protocols, risk mitigation strategies, and emergency procedures

necessary for the responsible use of 4-(Oxetan-3-yloxy)aniline in a research and

development laboratory setting.

Physicochemical Properties Summary
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Property Value Source

CAS Number 1221819-62-0 [1][4]

Molecular Formula C₉H₁₁NO₂ [4][5]

Molecular Weight 165.19 g/mol [5]

Appearance Solid (Typical) N/A

Storage
2-8°C, under inert atmosphere,

protected from light
[1]

Hazard Identification and Toxicological Profile
The primary hazards of 4-(Oxetan-3-yloxy)aniline are associated with its aniline substructure.

Aromatic amines as a class are known for their potential toxicity, and appropriate precautions

are mandatory.[2][6]

GHS Hazard Classification

Based on data for structurally related compounds, 4-(Oxetan-3-yloxy)aniline and its

derivatives are classified with the following hazards:
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Hazard Statement Code Classification Source

Harmful if swallowed H302
Acute Toxicity, Oral

(Category 4)
[7][8]

Causes skin irritation H315

Skin

Corrosion/Irritation

(Category 2)

[7][8]

Causes serious eye

irritation
H319

Serious Eye

Damage/Irritation

(Category 2A)

[7][8]

May cause respiratory

irritation
H335

Specific Target Organ

Toxicity, Single

Exposure (Category

3)

[7][8]

Note: This classification is based on available data for similar compounds and should be

treated as a minimum standard. A comprehensive risk assessment should always be

performed.

Toxicological Insights

Primary aromatic amines (PAAs) are readily absorbed through the skin, as well as via

inhalation and ingestion.[2] Their toxicity often manifests as hematotoxicity, specifically by

inducing methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its

ability to transport oxygen.[9] This can lead to symptoms like cyanosis (bluish skin color).[9]

While specific carcinogenicity and mutagenicity data for 4-(Oxetan-3-yloxy)aniline are not

readily available, many aromatic amines are classified as suspected carcinogens or mutagens.

[3][10] Therefore, it is prudent to handle this compound with the assumption that it may pose

long-term health risks, including potential damage to organs upon prolonged or repeated

exposure.[10][11]

Risk Assessment and Control Measures
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A thorough, task-specific risk assessment must be conducted before any procedure involving

4-(Oxetan-3-yloxy)aniline. The primary control strategy is to minimize all potential routes of

exposure.

Engineering Controls

Chemical Fume Hood: All handling of 4-(Oxetan-3-yloxy)aniline, including weighing,

dispensing, and reaction setup, must be performed inside a certified chemical fume hood to

prevent inhalation of dust or vapors.[12]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[13]

Personal Protective Equipment (PPE)

Appropriate PPE is the final line of defense and must be worn at all times when handling this

chemical.
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PPE Item Specification Rationale

Hand Protection

Nitrile gloves (or other

chemically resistant gloves).

Inspect prior to use.

Prevents skin contact.

Aromatic amines can be

absorbed through the skin.[2]

[7] Use proper glove removal

technique to avoid

contaminating hands.[7]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles or splashes.[7]

Face Protection
Face shield (in addition to

goggles)

Required when there is a

significant risk of splashing.[7]

Body Protection Laboratory coat.

Protects skin and personal

clothing from contamination.

[11]

Respiratory Protection

Not typically required if work is

performed in a fume hood. If

aerosols or dust may be

generated outside a hood, a

NIOSH-approved respirator

(e.g., N95 for dusts) is

necessary.[7][13]

Prevents inhalation of airborne

particles.

Standard Operating Procedure (SOP) for Safe
Handling
The following step-by-step procedure outlines the safe handling of 4-(Oxetan-3-yloxy)aniline
from receipt to use in a typical synthetic reaction.

I. Receiving and Storage

Inspect: Upon receipt, visually inspect the container for any damage or leaks.
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Label: Ensure the container is clearly labeled with the chemical name, date received, and all

relevant GHS hazard pictograms.

Store: Store the container in a designated, well-ventilated, cool, and dark location, preferably

in a refrigerator at 2-8°C.[1] Ensure it is stored under an inert atmosphere (e.g., in a

desiccator with argon or nitrogen backfill) and away from incompatible materials such as

strong acids, strong oxidizing agents, and acid chlorides.[13][14]

II. Weighing and Dispensing

Prepare Workspace: Before handling, ensure the chemical fume hood sash is at the

appropriate height and the work area is clean and uncluttered.

Don PPE: Put on all required PPE as detailed in the table above.

Tare Balance: Place a clean weighing vessel on the analytical balance inside the fume hood

and tare it.

Dispense Solid: Carefully dispense the required amount of 4-(Oxetan-3-yloxy)aniline into

the weighing vessel. Use a spatula and avoid generating dust. If dust is unavoidable, work in

a way that directs it away from your breathing zone and towards the back of the hood.

Seal Container: Immediately and tightly seal the main container.

Clean: Wipe down the spatula and any contaminated surfaces within the fume hood with a

solvent-moistened wipe (e.g., ethanol or isopropanol). Dispose of the wipe as hazardous

waste.

III. Use in a Synthetic Reaction (Example: Amide Coupling)

Inert Atmosphere: Set up the reaction glassware in the fume hood. If the reaction is air or

moisture-sensitive, ensure the system is under an inert atmosphere (N₂ or Ar).

Add Reagents: Charge the reaction vessel with the solvent and other reagents first.

Add Aniline: Add the weighed 4-(Oxetan-3-yloxy)aniline to the reaction vessel. This can be

done as a solid or by first dissolving it in a small amount of an appropriate solvent.
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Monitor Reaction: Conduct the reaction within the fume hood.

Quenching: At the end of the reaction, cool the mixture to the appropriate temperature before

cautiously quenching it with a suitable reagent. Be aware of potential exotherms or gas

evolution.

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is critical.
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Emergency Situation Response Protocol

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[7][15]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[7][15]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[7][15]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7][16]

Small Spill

Wearing appropriate PPE, absorb the spill with

an inert material (e.g., vermiculite, sand). Sweep

up the material, place it in a sealed container,

and label it for hazardous waste disposal. Clean

the spill area with a suitable solvent.[14]

Large Spill

Evacuate the area. Alert laboratory personnel

and the institutional safety officer. Do not

attempt to clean up without specialized training

and equipment.

Fire

Use a dry chemical, carbon dioxide, or alcohol-

resistant foam extinguisher.[7] Wear a self-

contained breathing apparatus (SCBA) if

necessary.[7][16]
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Waste Management and Disposal
All waste containing 4-(Oxetan-3-yloxy)aniline must be treated as hazardous waste.[17]

Evaporation in the fume hood is not an acceptable method of disposal.[17]

Step-by-Step Disposal Protocol

Container Selection: Choose a chemically compatible, leak-proof container with a screw-on

cap for waste collection.[17] Do not use makeshift closures.[17]

Waste Segregation:

Solid Waste: Collect unused or contaminated solid 4-(Oxetan-3-yloxy)aniline,

contaminated consumables (e.g., weighing paper, wipes), and spill cleanup materials in a

designated solid hazardous waste container.[17]

Liquid Waste: Collect reaction mixtures and solvent rinses in a designated liquid

hazardous waste container. Do not mix incompatible waste streams.

Labeling: Clearly label the waste container with the words "Hazardous Waste" and list all

contents, including solvents and their approximate percentages.[17]

Storage: Keep waste containers securely closed except when adding waste.[17] Store them

in a designated Satellite Accumulation Area until they are collected by the institution's

Environmental Health and Safety (EHS) department.

Disposal: Arrange for disposal through a licensed professional waste disposal service,

following all local, state, and federal regulations.[7][14]

Visualization of Workflows
Safe Handling Workflow Diagram

The following diagram illustrates the complete lifecycle for the safe handling of 4-(Oxetan-3-
yloxy)aniline in the laboratory.
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Preparation & Storage

Active Handling (in Fume Hood)

Waste & Disposal

1. Receive & Inspect

2. Store Securely
(2-8°C, Inert, Dark)

3. Conduct Risk Assessment

4. Don Full PPE

5. Weigh & Dispense

6. Use in Reaction

7. Collect Hazardous Waste
(Solid & Liquid)

8. Label Waste Container

9. EHS Pickup & Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-(Oxetan-3-yloxy)aniline.
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Representative Reaction Diagram

This diagram shows a general acylation reaction, a common use for this compound.

4-(Oxetan-3-yloxy)aniline

+Acyl Chloride (R-COCl)

Base (e.g., Pyridine)

Amide Product
 Solvent 

Click to download full resolution via product page

Caption: General acylation of 4-(Oxetan-3-yloxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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